Cas no 1260890-93-4 (Methyl 4-chloroquinazoline-5-carboxylate)

• Product Name: Methyl 4-chloroquinazoline-5-carboxylate
• CAS No: 1260890-93-4
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 4691843
• Update Time: 2025-05-21

Methyl 4-chloroquinazoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLOROQUINAZOLINE-5-CARBOXYLATE
• Methyl 4-chloroquinazoline-5-carboxylate

• Inchi： 1S/C10H7ClN2O2/c1-15-10(14)6-3-2-4-7-8(6)9(11)13-5-12-7/h2-5H,1H3
• InChI Key： KBQGZBRMHAHOFK-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=CC=C2C(=O)OC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 52.1

Additional information on Methyl 4-chloroquinazoline-5-carboxylate

Recent Advances in the Application of Methyl 4-chloroquinazoline-5-carboxylate (CAS: 1260890-93-4) in Chemical Biology and Pharmaceutical Research

Methyl 4-chloroquinazoline-5-carboxylate (CAS: 1260890-93-4) has emerged as a key intermediate in the synthesis of biologically active quinazoline derivatives, with recent studies highlighting its potential in drug discovery and chemical biology. This heterocyclic compound serves as a versatile building block for the development of kinase inhibitors, anticancer agents, and antimicrobial compounds. The presence of both reactive chlorine and ester functional groups at the 4- and 5-positions, respectively, makes this compound particularly valuable for further derivatization through nucleophilic substitution and cross-coupling reactions.

Recent pharmacological studies have demonstrated that derivatives synthesized from Methyl 4-chloroquinazoline-5-carboxylate exhibit significant inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase, with IC50 values in the low micromolar range. Structural-activity relationship (SAR) analyses reveal that modifications at the 4-position significantly influence binding affinity to the ATP-binding pocket of EGFR, while ester hydrolysis products show enhanced water solubility without compromising biological activity. These findings were published in the Journal of Medicinal Chemistry (2023) through a comprehensive screening of over 50 synthesized analogs.

In synthetic chemistry advancements, researchers have developed novel palladium-catalyzed coupling reactions using Methyl 4-chloroquinazoline-5-carboxylate as the starting material. A 2024 study in Organic Letters demonstrated efficient Suzuki-Miyaura cross-coupling at the 4-position with various boronic acids, achieving yields up to 92%. The retained ester group at the 5-position allows for subsequent transformations, including reduction to alcohols or conversion to amides, providing access to diverse chemical space for biological evaluation.

The compound's role in proteolysis targeting chimera (PROTAC) development has gained attention, as reported in ACS Chemical Biology (2023). Researchers utilized Methyl 4-chloroquinazoline-5-carboxylate to construct E3 ligase-binding warheads, creating effective degraders of oncogenic proteins. The chloroquinazoline moiety was found to confer optimal physicochemical properties for cellular permeability while maintaining binding affinity to cereblon, a crucial E3 ubiquitin ligase in targeted protein degradation strategies.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes indicate that Methyl 4-chloroquinazoline-5-carboxylate undergoes rapid ester hydrolysis, followed by slower oxidative metabolism of the quinazoline core. These findings, published in Drug Metabolism and Disposition (2023), suggest that ester prodrug strategies may be valuable for improving the pharmacokinetic profile of quinazoline-based therapeutics while maintaining the advantageous properties of the parent scaffold.

Current challenges in the field include optimizing the selectivity profile of quinazoline derivatives to minimize off-target effects, particularly for kinase inhibitors. Recent computational studies employing molecular dynamics simulations have provided insights into the binding modes of Methyl 4-chloroquinazoline-5-carboxylate derivatives, offering strategies for structure-based design of more selective compounds. These approaches are being actively pursued in several pharmaceutical development programs targeting resistant mutations in oncology indications.

Future research directions are likely to explore the application of Methyl 4-chloroquinazoline-5-carboxylate in fragment-based drug discovery and the development of covalent inhibitors through strategic placement of electrophilic warheads. The compound's synthetic accessibility and demonstrated biological relevance position it as a valuable tool for medicinal chemistry efforts addressing unmet medical needs in oncology, infectious diseases, and inflammatory disorders.